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Compound of Interest

Compound Name: 1,2,4-Trifluorobenzene

Cat. No.: B1293510

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 1,2,4-
Trifluorobenzene (CAS No. 367-23-7). Adherence to these procedures is essential to ensure
personnel safety and regulatory compliance.

Understanding the Hazard

1,2,4-Trifluorobenzene is a highly flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1] It is crucial to handle this chemical with appropriate engineering controls
and personal protective equipment to minimize exposure risks.

Physical and Chemical Properties

A summary of key physical and chemical properties of 1,2,4-Trifluorobenzene is provided in
the table below. This information is critical for understanding its behavior and potential hazards.
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Property Value

CAS Number 367-23-7

Molecular Formula CeHsFs

Molecular Weight 132.08 g/mol

Appearance Colorless liquid

Boiling Point 88 °C (190.4 °F)

Flash Point 4 °C (39.2 °F) (closed cup)
Density 1.264 g/mL at 25 °C (77 °F)
Vapor Pressure 43.5 mmHg at 20 °C (68 °F)
Solubility Insoluble in water

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to preventing exposure to 1,2,4-
Trifluorobenzene. The following table summarizes the required PPE.
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Body Part PPE Recommendation

Specifications

Chemical safety goggles and
Eyes/Face i
face shield

Goggles should be compliant
with OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield
should be worn over goggles,
especially when handling
larger quantities or when there

is a significant splash hazard.

Ski Chemical-resistant gloves and
in
protective clothing

Gloves: Fluorinated rubber
(Viton®) or Butyl rubber gloves
are recommended for handling
aromatic hydrocarbons. Always
check manufacturer-specific
breakthrough times. A table
with representative glove
compatibility is provided below.
Clothing: Wear a flame-
retardant lab coat, and
consider chemically resistant
aprons and sleeves when

handling larger volumes.
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Respirat Air-purifying respirator with
espiratory _ _
organic vapor cartridges

In well-ventilated areas or
when working within a certified
chemical fume hood,
respiratory protection may not
be required. For situations
where ventilation is inadequate
or during spill clean-up, a
NIOSH-approved air-purifying
respirator with organic vapor
(OV) cartridges is necessary. A
full-face respirator will also
provide eye and face

protection.

Glove Selection Guide

The following table provides guidance on the selection of appropriate glove materials for

handling 1,2,4-Trifluorobenzene. Note that breakthrough times can vary by manufacturer and

glove thickness. Always consult the manufacturer's specific chemical resistance data.

Glove Material Breakthrough Time (hours) Rating

Viton® >8 Excellent

Butyl Rubber >8 Excellent
Neoprene <1 Not Recommended
Nitrile Rubber <1 Not Recommended
Natural Rubber (Latex) <1 Not Recommended

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is mandatory when working with 1,2,4-

Trifluorobenzene.

Preparation
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Risk Assessment: Before beginning any work, perform a thorough risk assessment for the
planned experiment.

Fume Hood: All handling of 1,2,4-Trifluorobenzene must be conducted in a properly
functioning and certified chemical fume hood.

PPE Donning: Put on all required PPE as outlined in Section 2.

Spill Kit: Ensure a spill kit appropriate for flammable solvents is readily accessible.

Emergency Equipment: Verify the location and functionality of the nearest safety shower and
eyewash station.

Handling

Grounding: Ground and bond all containers and equipment when transferring the liquid to
prevent static discharge.

Spark-Proof Tools: Use only non-sparking tools.

Avoid Inhalation and Contact: Handle the chemical carefully to avoid inhaling vapors and
direct contact with skin and eyes.

Container Sealing: Keep containers tightly sealed when not in use.

Storage

Flammable Liquid Cabinet: Store 1,2,4-Trifluorobenzene in a designated and approved
flammable liquid storage cabinet.

Ventilation: The storage area should be cool, dry, and well-ventilated.

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

Incompatible Materials: Store separately from strong oxidizing agents.

Disposal Plan
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Proper disposal of 1,2,4-Trifluorobenzene and associated contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Categorization

e EPA Hazardous Waste Code: Unused or waste 1,2,4-Trifluorobenzene should be classified
as a D001 hazardous waste due to its low flash point (ignitability).[2] Depending on the
specific circumstances and any contaminants, other waste codes may also apply.

Disposal Protocol

e \Waste Collection:

o Collect all waste 1,2,4-Trifluorobenzene and materials contaminated with it (e.g., gloves,
absorbent pads, and disposable labware) in a designated, properly labeled, and sealed
hazardous waste container.

o The container must be compatible with the chemical and clearly labeled with "Hazardous
Waste," the full chemical name, and the associated hazards (e.g., "Flammable Liquid").

o Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area or central
hazardous waste storage area.

o Ensure the storage area is secure and meets all regulatory requirements for storing
flammable hazardous waste.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the waste manifest with all required information, including the EPA hazardous
waste code.

 Recommended Disposal Method:
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o Incineration is the preferred method for the disposal of halogenated organic compounds.
[3] High-temperature incineration with appropriate flue gas scrubbing can effectively
destroy the compound and minimize the release of harmful byproducts.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 1,2,4-

Trifluorobenzene.

Spills

Evacuate: Immediately evacuate the area of the spill.
Ventilate: Ensure the area is well-ventilated, if safe to do so.
Control Ignition Sources: Remove all sources of ignition from the area.

Containment: Wearing appropriate PPE, contain the spill using a chemical absorbent
material suitable for flammable liquids (e.g., sand, dry lime, or soda ash). Do not use
combustible materials like paper towels to absorb the bulk of the spill.

Cleanup:

o Carefully collect the absorbed material using non-sparking tools and place it in a sealed,
labeled hazardous waste container.

o Clean the spill area with soap and water.

Reporting: Report the spill to your supervisor and EHS department immediately.

EXxposure

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention.
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give them 2-4 cupfuls of milk or water to drink. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Workflow for Handling 1,2,4-Trifluorobenzene

The following diagram illustrates the logical workflow for the safe handling of 1,2,4-
Trifluorobenzene from preparation to disposal.
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Workflow for Handling 1,2,4-Trifluorobenzene
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Caption: Logical workflow for the safe handling of 1,2,4-Trifluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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